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Compound of Interest

Compound Name: BnO-PEG4-OH

Cat. No.: B1666790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of BnO-
PEG4-OH (Tetraethylene glycol monobenzyl ether). It is intended to be a comprehensive

resource for laboratory professionals, offering available data, standardized experimental

protocols for property determination, and a visualization of its application in PROTAC synthesis.

Core Physical and Chemical Properties
BnO-PEG4-OH is a monodispersed polyethylene glycol (PEG) derivative containing a benzyl

ether protecting group and a terminal hydroxyl group. These features make it a valuable

bifunctional linker in bioconjugation and drug development, particularly in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[1][2]

Data Presentation: Physical Properties of BnO-PEG4-OH
The following table summarizes the available quantitative data for BnO-PEG4-OH. It is

important to note that some physical properties are not widely reported in commercial or

academic literature. In such cases, standardized experimental protocols are provided in the

subsequent section.
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Property Value Source(s)

CAS Number 86259-87-2 [1][2][3][4][5][6]

Molecular Formula C15H24O5 [1][2][4][5][6]

Molecular Weight 284.35 g/mol [1][2][4][5][6]

Appearance Colorless to light yellow liquid [2]

Density 1.090 g/cm³ [2]

1.1 ± 0.1 g/cm³ [5]

Boiling Point 170-174 °C (at 25 Torr) [5]

398.714 °C (at 760 mmHg) [5]

Melting Point
Not available (liquid at room

temp.)

Refractive Index 1.500 [5]

Solubility
DMSO: 100 mg/mL (351.68

mM)
[2]

Purity ≥95% [4]

Experimental Protocols
Detailed methodologies for determining key physical properties of liquid compounds like BnO-
PEG4-OH are provided below. These are generalized standard procedures that can be

adapted for this specific substance.

Determination of Density
The density of a liquid is its mass per unit volume. For a viscous liquid like a PEG derivative, a

positive displacement method or a standard mass-per-volume measurement can be employed.

Methodology:
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Apparatus: An analytical balance, a volumetric flask or pycnometer (e.g., 5 mL or 10 mL),

and a thermometer.

Procedure: a. Ensure the volumetric flask/pycnometer is clean and completely dry. Measure

and record its empty mass (m1) on the analytical balance.[7][8] b. Carefully fill the flask with

BnO-PEG4-OH up to the calibration mark. Use a pipette to add the final amount to avoid

overfilling. Ensure there are no air bubbles. c. Measure and record the mass of the filled

flask (m2).[9] d. Record the temperature of the liquid, as density is temperature-dependent.

Calculation:

Mass of the liquid (m) = m2 - m1

Volume of the liquid (V) = Volume of the flask (e.g., 5.00 mL)

Density (ρ) = m / V

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. The Thiele tube method is a common and effective technique for

determining the boiling point of small quantities of a liquid.[10]

Methodology:

Apparatus: A Thiele tube, mineral oil, a thermometer, a small test tube (Durham tube), a

capillary tube (sealed at one end), and a heat source (Bunsen burner or hot plate).

Procedure: a. Add a small amount (0.5-1 mL) of BnO-PEG4-OH to the small test tube. b.

Place the capillary tube into the test tube with the open end down.[10] c. Attach the test tube

to the thermometer using a rubber band, ensuring the sample is level with the thermometer

bulb. d. Place the assembly into the Thiele tube filled with mineral oil, ensuring the oil level is

above the sample but below the opening of the test tube. e. Heat the side arm of the Thiele

tube gently.[10] As the temperature rises, a stream of bubbles will emerge from the capillary

tube. f. When a steady stream of bubbles is observed, remove the heat. g. The liquid will

begin to cool. The boiling point is the temperature at which the bubbling stops and the liquid
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just begins to enter the capillary tube.[11] Record this temperature. h. Record the

atmospheric pressure, as boiling point is pressure-dependent.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property of a substance and is often used to assess purity.

Methodology:

Apparatus: An Abbe refractometer and a constant temperature water bath.

Procedure: a. Calibrate the refractometer using a standard liquid with a known refractive

index (e.g., distilled water). b. Ensure the prism of the refractometer is clean and dry. c. Apply

a few drops of BnO-PEG4-OH to the surface of the prism. d. Close the prisms and allow the

sample to equilibrate to the desired temperature (typically 20°C or 25°C), which can be

maintained by the circulating water bath. e. Look through the eyepiece and adjust the knob

until the light and dark fields converge into a sharp, single line. f. Adjust the compensator to

remove any color fringes. g. Read the refractive index value from the scale.[12]

Determination of Solubility Profile
A qualitative solubility test provides valuable information about the polarity and potential solvent

systems for a compound.

Methodology:

Apparatus: Small test tubes, a vortex mixer (optional), and a selection of common laboratory

solvents.

Procedure: a. Place a small, measured amount of BnO-PEG4-OH (e.g., 10 mg) into a series

of clean, dry test tubes.[13] b. To each tube, add a small volume (e.g., 0.5 mL) of a different

solvent.[13] Solvents to test should include:

Water
Ethanol
Methanol
Dichloromethane (DCM)
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Ethyl Acetate
Hexanes
Acetonitrile
Dimethylformamide (DMF) c. Vigorously shake or vortex each tube for approximately 30
seconds.[14] d. Observe each tube for dissolution. Classify the solubility as:
Soluble: Forms a clear, homogeneous solution.
Partially Soluble: Some of the compound dissolves, but some remains undissolved.
Insoluble: The compound does not appear to dissolve.[15]

Mandatory Visualization
PROTAC Synthesis Workflow
The following diagram illustrates the role of BnO-PEG4-OH as a linker in a typical PROTAC

synthesis workflow. The hydroxyl group of BnO-PEG4-OH can be activated or modified (e.g.,

tosylated or mesylated) to react with a nucleophilic group on one of the ligands. Subsequently,

the benzyl protecting group can be removed (e.g., via hydrogenolysis) to reveal a primary

alcohol, which can then be coupled to the second ligand, thus forming the complete PROTAC

molecule.

PROTAC Synthesis Using BnO-PEG4-OH Linker
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Caption: Workflow for PROTAC synthesis using BnO-PEG4-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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